Cas no 1267499-40-0 (4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine
• CAS No: 1267499-40-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 6492676
• PubChem ID: 82115351
• Update Time: 2025-05-20

4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine
• EN300-1967817
• 1267499-40-0

• Inchi： 1S/C12H18ClNO/c1-12(2,14)7-6-9-8-10(13)4-5-11(9)15-3/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： KVZDMBHTIONIPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 1267499-40-0)

4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine, with the CAS number 1267499-40-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and molecular studies. The presence of a chloro and methoxy substituent on the phenyl ring, combined with a tertiary amine group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for customized chemical intermediates like 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential role in modulating neurotransmitter activity, given its structural similarity to certain psychoactive compounds. However, it is crucial to emphasize that this compound is strictly for research purposes and not intended for human consumption.

The synthesis of CAS 1267499-40-0 involves multi-step organic reactions, often starting with 5-chloro-2-methoxybenzaldehyde as a precursor. The final product is typically purified using techniques such as column chromatography or recrystallization to achieve high purity levels (>98%). Analytical methods like HPLC, NMR, and mass spectrometry are employed to confirm its identity and purity, ensuring compliance with research-grade standards.

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One of the most debated topics in the scientific community is the ethical use of research chemicals. While compounds like 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine hold promise for therapeutic development, their misuse can lead to unintended consequences. Regulatory bodies worldwide emphasize the importance of responsible research practices and adherence to safety protocols when handling such substances.

In conclusion, 4-(5-chloro-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 1267499-40-0) represents a fascinating area of study in medicinal chemistry and drug discovery. Its unique structure and potential applications make it a valuable tool for researchers aiming to develop novel pharmacological agents. As the scientific community continues to explore its properties, it is essential to maintain a focus on safety, ethics, and regulatory compliance to ensure its beneficial use in advancing human health.